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Compound of Interest

Compound Name: cis-1,4-Dichloro-2-butene

Cat. No.: B023561 Get Quote

In-Depth Technical Guide: cis-1,4-Dichloro-2-
butene
This guide provides essential information regarding the molecular properties of cis-1,4-
dichloro-2-butene, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data
cis-1,4-Dichloro-2-butene is a chlorinated hydrocarbon with significant applications as an

intermediate in chemical synthesis. A clear understanding of its fundamental molecular

characteristics is crucial for its application in experimental and industrial settings.

The key quantitative data for cis-1,4-dichloro-2-butene are summarized in the table below for

straightforward reference and comparison. This information has been compiled from various

chemical databases and literature sources.
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Property Value

Molecular Formula C4H6Cl2[1][2][3][4]

Linear Formula ClCH2CH=CHCH2Cl

Molecular Weight 125.00 g/mol [1][3][5]

Exact Mass 123.9846556 Da[4]

CAS Number 1476-11-5[1]

Experimental Protocols
Detailed experimental methodologies for the determination of the properties of cis-1,4-
dichloro-2-butene are extensive. For instance, mass spectrometry is a primary technique for

determining the molecular weight and formula. In a typical electron ionization mass

spectrometry (EI-MS) experiment, a sample of cis-1,4-dichloro-2-butene is introduced into the

instrument, where it is vaporized and bombarded with a high-energy electron beam. This

process generates molecular ions and fragment ions. The mass-to-charge ratio (m/z) of these

ions is then analyzed to determine the molecular weight and elucidate the structure. The

isotopic pattern of chlorine (approximately 3:1 ratio of ³⁵Cl to ³⁷Cl) is a key diagnostic feature in

the mass spectrum of this compound.

Logical Relationships
The relationship between the common name, chemical formula, and molecular weight of a

compound is fundamental to its identity. The following diagram illustrates this logical connection

for cis-1,4-dichloro-2-butene.
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cis-1,4-Dichloro-2-butene

Molecular Formula
C4H6Cl2

 is represented by

Molecular Weight
~125.00 g/mol

 corresponds to

Click to download full resolution via product page

Conceptual link between name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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